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Introduction
Triethanolamine borate is a multifunctional additive widely utilized in the formulation of water-

based metalworking fluids. Formed from the reaction of triethanolamine and boric acid, it exists

as a cage-like heterocyclic compound.[1] This unique structure imparts several beneficial

properties to cutting and grinding fluids, including excellent corrosion inhibition, enhanced

lubricity, and effective pH buffering.[1][2] Triethanolamine borate is recognized for its good

stability in aqueous solutions, attributed to the formation of a stable nitrogen-boron (N-B) bond.

It is also considered an environmentally friendly additive. This document provides detailed

application notes and experimental protocols for the evaluation of triethanolamine borate in

metalworking fluid formulations.

Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b108872?utm_src=pdf-interest
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.airitilibrary.com/Article/Detail/P20190709001-202107-202106240004-202106240004-24-35
https://www.airitilibrary.com/Article/Detail/P20190709001-202107-202106240004-202106240004-24-35
http://www.icj-e.org/download/ICJE-7-8-239-252.pdf
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.benchchem.com/product/b108872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name
2,8,9-Trioxa-5-aza-1-

borabicyclo[3.3.3]undecane

Synonyms
Boratrane, Triethanolamine

borate ester

CAS Number 283-56-7

Molecular Formula C₆H₁₂BNO₃

Molecular Weight 156.98 g/mol

Appearance White crystalline powder [3]

Melting Point 235-237 °C

Solubility Water-soluble

Key Functions in Metalworking Fluids
Triethanolamine borate serves three primary functions in metalworking fluids:

Corrosion Inhibition: It forms a protective film on ferrous metal surfaces, preventing rust and

corrosion. This is a critical function in water-based fluids.

Lubricity Enhancement: It acts as an extreme pressure (EP) and anti-wear additive, reducing

friction between the cutting tool and the workpiece. This leads to improved surface finish and

extended tool life.[1] Studies have shown that cutting fluids containing triethanolamine
borate exhibit lower friction coefficients compared to those with other common lubricants like

polyethylene glycol 400.[2]

pH Buffering: It helps to maintain the alkaline pH of the metalworking fluid, which is essential

for corrosion control and inhibiting microbial growth. Triethanolamine, a precursor to

triethanolamine borate, has a pKa of 7.76 at 25°C, providing effective buffering capacity in

the typical operating pH range of metalworking fluids (pH 8.5-9.5).
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Lubricity Performance
The lubricating properties of triethanolamine borate can be evaluated through various tests,

including milling operations and standardized laboratory friction and wear tests.

Table 1: Comparative Lubricity in Milling of Titanium Alloy (10% Additive Concentration)

Additive (10% in
base fluid)

Resultant Milling
Force (N)

Friction Coefficient Reference

Triethanolamine

Borate
~280 ~0.32 [2]

Glycerol ~300 ~0.35 [2]

Polyethylene Glycol

400
~350 ~0.42 [2]

Market Cutting Fluid ~380 ~0.45 [2]

Note: The above data is extracted from a study comparing different additives in a specific

milling operation. Absolute values may vary depending on the specific test conditions and

formulation.

Table 2: Four-Ball Wear Test Data (Placeholder)

Concentration of
Triethanolamine Borate
(wt%)

Wear Scar Diameter (mm) Coefficient of Friction

0 (Base Fluid) Data not available Data not available

1 Data not available Data not available

2 Data not available Data not available

5 Data not available Data not available

Note: Specific quantitative data from standardized Four-Ball Wear Tests for triethanolamine
borate is not readily available in the public domain and would require experimental
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determination.

Corrosion Inhibition Performance
The effectiveness of triethanolamine borate as a corrosion inhibitor is a key performance

metric.

Table 3: Iron Chip Corrosion Test (ASTM D4627) Results (Placeholder)

Concentration of
Triethanolamine Borate
(wt%)

Test Result (Pass/Fail)
% Rust Area on Filter
Paper

0 (Base Fluid) Fail Data not available

0.5 Data not available Data not available

1.0 Data not available Data not available

2.0 Pass Data not available

Note: Quantitative results from ASTM D4627 testing of triethanolamine borate are not publicly

available and would need to be generated experimentally.

Experimental Protocols
Synthesis of Triethanolamine Borate
Objective: To synthesize triethanolamine borate from triethanolamine and boric acid.

Materials:

Triethanolamine

Boric Acid

Toluene (or other suitable azeotropic solvent)

Acetonitrile (for recrystallization)
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Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle

Magnetic stirrer and stir bar

Filtration apparatus

Vacuum oven or sublimator

Procedure:

To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark apparatus, and

condenser, add equimolar amounts of triethanolamine and boric acid.

Add toluene to the flask to facilitate the azeotropic removal of water.

Heat the mixture to reflux with vigorous stirring. Water formed during the esterification

reaction will be collected in the Dean-Stark trap.

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the reaction.[3]

Allow the reaction mixture to cool to room temperature.

Remove the toluene under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent, such as

acetonitrile.[3]

Isolate the purified white, crystalline product by filtration and dry under vacuum.[3]

Evaluation of Lubricity: Four-Ball Wear Test (based on
ASTM D4172)
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Objective: To determine the wear-preventive characteristics of a metalworking fluid containing

triethanolamine borate.

Apparatus:

Four-Ball Wear Test Machine

Steel balls (AISI E-52100 steel, 12.7 mm diameter)

Microscope for measuring wear scar diameter

Procedure:

Thoroughly clean the steel balls and the test cup.

Clamp three steel balls securely in the test cup.

Pour the test fluid (containing the desired concentration of triethanolamine borate) into the

cup, ensuring the balls are fully submerged.

Place the fourth ball in the chuck of the machine.

Assemble the test cup onto the machine.

Apply a specified load (e.g., 392 N or 40 kgf) and start the motor to rotate the top ball at a set

speed (e.g., 1200 rpm) for a specified duration (e.g., 60 minutes) at a controlled temperature

(e.g., 75°C).

At the end of the test, disassemble the apparatus and clean the three lower balls.

Measure the diameter of the wear scars on each of the three lower balls in two directions

(parallel and perpendicular to the direction of sliding) using the microscope.

Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear

performance.
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Evaluation of Corrosion Inhibition: Iron Chip Corrosion
Test (based on ASTM D4627)
Objective: To evaluate the ferrous corrosion control characteristics of a water-dilutable

metalworking fluid containing triethanolamine borate.

Apparatus:

Petri dishes with lids

Filter paper

Cast iron chips

Forceps

Pipettes

Procedure:

Prepare dilutions of the metalworking fluid containing various concentrations of

triethanolamine borate in water of a specified hardness.

Place a piece of filter paper in the bottom of a petri dish.

Pipette a specific volume (e.g., 2 mL) of the test fluid onto the filter paper.

Distribute a specified weight (e.g., 2 g) of freshly prepared cast iron chips evenly on the filter

paper.

Cover the petri dish and allow it to stand for a set period (e.g., 24 hours) at room

temperature.

After the incubation period, remove the chips and visually inspect the filter paper for any rust

stains.

The performance can be rated qualitatively (e.g., pass/fail) or quantitatively by estimating the

percentage of the filter paper area covered by rust. The "breakpoint" is the lowest
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concentration of the fluid that shows no rust.[4]

Visualizations
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Caption: Synthesis of Triethanolamine Borate.
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Caption: Experimental Workflow for Evaluation.
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Caption: Mechanism of Action in Metalworking Fluids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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